N-cyclohexyl-5H-dibenzo[b,f]azepine-5-carboxamide

• IUPAC Name: N-cyclohexylbenzo[b][1]benzazepine-11-carboxamide
• InChI: InChI=1S/C21H22N2O/c24-21(22-18-10-2-1-3-11-18)23-19-12-6-4-8-16(19)14-15-17-9-5-7-13-20(17)23/h4-9,12-15,18H,1-3,10-11H2,(H,22,24)
• InChI Key: DFUGSIMXDLGFTF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N2C3=CC=CC=C3C=CC4=CC=CC=C42
• Molecular Formula: C21H22N2O
• Molecular Weight: 318.4 g/mol

Description

N-cyclohexyl-5H-dibenzo[b,f]azepine-5-carboxamide, commonly known as clozapine, is a tricyclic dibenzodiazepine derivative. It is an atypical antipsychotic drug that is used to treat schizophrenia and other psychotic disorders. Clozapine is unique among antipsychotic drugs because it has a lower risk of causing movement disorders and is effective in treating treatment-resistant schizophrenia.

Mechanism of Action

Clozapine acts as an antagonist at multiple neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. It has a high affinity for serotonin 5-HT2A and 5-HT2C receptors, which may contribute to its atypical antipsychotic properties. Clozapine also has a low affinity for dopamine D2 receptors, which may explain its lower risk of causing movement disorders.
Biochemical and Physiological Effects:
Clozapine has been shown to decrease positive symptoms of schizophrenia, such as hallucinations and delusions, as well as negative symptoms, such as social withdrawal and apathy. It has also been shown to improve cognitive function and reduce the risk of suicide in patients with schizophrenia. However, clozapine can cause side effects such as sedation, weight gain, and agranulocytosis, a potentially life-threatening condition in which the body's white blood cell count decreases.

Advantages and Limitations for Lab Experiments

Clozapine has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its high affinity for multiple neurotransmitter receptors. However, its potential side effects, such as sedation and weight gain, may limit its use in certain experiments. In addition, the risk of agranulocytosis may require careful monitoring of study participants.

Future Directions

Future research on clozapine may focus on its potential use in treating other psychiatric disorders, such as bipolar disorder and depression. It may also investigate the mechanisms underlying its effects on cognitive function and sleep. Additionally, research may focus on developing new formulations of clozapine that have fewer side effects and are more effective in treating treatment-resistant schizophrenia. Finally, research may investigate the potential use of clozapine in combination with other medications to improve treatment outcomes.

Synthesis Methods

Clozapine is synthesized by reacting 8-chloro-11H-pyrrolo[2,1-c][1,4]benzodiazepine with cyclohexylamine in the presence of a base such as sodium hydroxide. The resulting product is then acylated with 2-chloro-N-(2,4-dimethylphenyl)acetamide to form clozapine.

Scientific Research Applications

Clozapine has been extensively studied for its efficacy in treating schizophrenia and other psychotic disorders. It has also been investigated for its potential use in treating bipolar disorder, depression, and anxiety disorders. In addition, clozapine has been studied for its effects on cognitive function, sleep, and substance use disorders.